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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698

For researchers, scientists, and professionals in drug development, the precise selection of
chemical compounds is paramount. This guide provides a comprehensive comparison of
Disperse Red 9 and Solvent Red 111, clarifying their relationship and detailing their
performance characteristics based on available data.

A critical point of clarification is that Disperse Red 9 and Solvent Red 111 are chemically
identical, both referring to the compound 1-(methylamino)anthraquinone with the CAS Number
82-38-2.[1][2][3][4] The different names arise from their classification and application based on
their formulation and the medium in which they are used.[3][5] A disperse dye is designed for
dyeing hydrophobic fibers like polyester from an aqueous dispersion, while a solvent dye is
intended for coloring organic solvents, plastics, waxes, and other non-polar materials.[5][6]

Performance Characteristics

The performance of 1-(methylamino)anthraquinone is dictated by its inherent chemical and
physical properties. The following tables summarize the key performance data for this
compound, which applies to both Disperse Red 9 and Solvent Red 111.

Physical and Chemical Properties
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Property

Value

Chemical Name

1-(methylamino)anthraquinone

CAS Number 82-38-2[2]
Molecular Formula C15H11NO2[2][4]
Molecular Weight 237.25 g/mol [2][4]
Appearance Red powder[7][8]
Melting Point 169-172 °CJ[6][9]
Solubility Profile
Solvent Solubility
Water Insoluble[10]
Acetone Soluble[7][10]
Ethanol Soluble[7][10]
Benzene Slightly Soluble[7][10]

Carbon Tetrachloride

Slightly Soluble[7][10]

Linseed Oil

Soluble[10]

: : licati

Performance Metric

Rating/Value

Application Medium

Lightfastness

6-7 (on a scale of 1-8)[9] Polystyrene (PS)

Heat Resistance

Up to 280-300 °C[11] Plastics

Migration Resistance

Plastics

Experimental Protocols

The following are generalized experimental protocols for evaluating the key performance

characteristics of dyes like Disperse Red 9 / Solvent Red 111.
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Determination of Solubility

Objective: To determine the solubility of the dye in various solvents.

Methodology:

A known excess amount of the dye is added to a specific volume of the solvent at a constant
temperature (e.g., 25 °C).

e The mixture is agitated for a prolonged period (e.g., 24 hours) to ensure equilibrium is
reached.

e The saturated solution is then filtered to remove the undissolved dye.
o A known volume of the filtrate is taken, and the solvent is evaporated.
e The mass of the remaining dissolved dye is measured.

e Solubility is expressed as grams of dye per 100 mL of solvent.

Evaluation of Lightfastness

Objective: To assess the resistance of the colored material to fading upon exposure to light.

Methodology:

A sample of the material (e.qg., plastic or textile) colored with the dye is prepared.

e The sample is exposed to a standardized artificial light source (e.g., a xenon arc lamp) that
simulates natural sunlight in a controlled environment.

» A portion of the sample is shielded from the light to serve as an unexposed control.

e The color change of the exposed portion is periodically compared to the unexposed portion
and a standard grey scale for assessing color change.

e The lightfastness is rated on a scale of 1 to 8, where 8 indicates the highest fastness.[9]

Assessment of Thermal Stability
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Objective: To determine the temperature at which the dye begins to decompose or change
color.

Methodology:

o Asample of the dye is heated at a controlled rate in a thermogravimetric analyzer (TGA) or a
differential scanning calorimeter (DSC).

o The TGA measures the mass loss of the sample as a function of temperature, indicating
decomposition.

e The DSC measures the heat flow to or from the sample as a function of temperature,
indicating phase transitions or decomposition.

 Alternatively, for practical application testing, a colored plastic sample is heated in an oven at
various temperatures for a specific duration, and any color change is visually assessed.

Logical and Experimental Workflow Diagrams

The following diagrams illustrate the relationship between Disperse Red 9 and Solvent Red
111 and a typical experimental workflow for dye performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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